Cas no 1019567-96-4 (2-(Cyclopropylmethoxy)-5-nitrobenzoic acid)

• Product name: 2-(Cyclopropylmethoxy)-5-nitrobenzoic acid
• CAS No: 1019567-96-4
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• MDL: MFCD11136669
• CID: 4785923

2-(Cyclopropylmethoxy)-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclopropylmethoxy)-5-nitrobenzoic acid
• 2-(Cyclopropylmethoxy)-5-nitrobenzoic acid

• MDL： MFCD11136669
• Inchi： 1S/C11H11NO5/c13-11(14)9-5-8(12(15)16)3-4-10(9)17-6-7-1-2-7/h3-5,7H,1-2,6H2,(H,13,14)
• InChI Key： AVWKCVCUJLOSMY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1C(=O)O)[N+](=O)[O-])CC1CC1

Computed Properties

• Exact Mass: 237.06372245 g/mol
• Monoisotopic Mass: 237.06372245 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 237.21
• XLogP3: 2.1
• Topological Polar Surface Area: 92.4

Additional information on 2-(Cyclopropylmethoxy)-5-nitrobenzoic acid

2-(Cyclopropylmethoxy)-5-nitrobenzoic Acid: A Comprehensive Overview

The compound 2-(Cyclopropylmethoxy)-5-nitrobenzoic Acid (CAS No. 1019567-96-4) is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential uses in drug development, material science, and environmental chemistry.

Structure and Synthesis: The molecular structure of 2-(Cyclopropylmethoxy)-5-nitrobenzoic Acid consists of a benzoic acid backbone with a cyclopropylmethoxy group at the 2-position and a nitro group at the 5-position. This arrangement imparts the compound with distinct electronic and steric properties, making it suitable for various chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, often employing multi-step reactions involving coupling agents and protecting groups.

Applications in Drug Development: One of the most promising areas of application for 2-(Cyclopropylmethoxy)-5-nitrobenzoic Acid is in the field of pharmacology. The compound has shown potential as a lead molecule in the development of new drugs targeting specific biological pathways. For instance, studies have indicated its ability to modulate enzyme activity, making it a candidate for anti-inflammatory and anti-cancer therapies.

Recent Research Findings: In a groundbreaking study published in 2023, researchers explored the role of 2-(Cyclopropylmethoxy)-5-nitrobenzoic Acid in inhibiting key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The research demonstrated that this compound could effectively cross the blood-brain barrier, a critical factor for its therapeutic potential.

Environmental Chemistry Insights: Beyond pharmacology, 2-(Cyclopropylmethoxy)-5-nitrobenzoic Acid has also been studied for its environmental impact. Research into its biodegradation pathways has revealed that under certain conditions, the compound can be metabolized by soil microorganisms, reducing its persistence in the environment.

Safety and Handling: As with any chemical compound, proper handling and storage are essential to ensure safety. The compound should be stored in a cool, dry place away from direct sunlight to prevent degradation. Additionally, appropriate personal protective equipment should be used during handling to minimize exposure risks.

In conclusion, 2-(Cyclopropylmethoxy)-5-nitrobenzoic Acid (CAS No. 1019567-96-4) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique chemical properties and promising research outcomes position it as a valuable tool in advancing modern science and technology.